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Compound of Interest

Compound Name: Echitoveniline

Cat. No.: B8257838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Echitoveniline is a monoterpenoid indole alkaloid that has been isolated from the fruits and

leaves of Alstonia venenata R.Br., a plant belonging to the Apocynaceae family. This family of

plants is known for its rich diversity of biologically active alkaloids. While research on

Echitoveniline is not extensive, this guide consolidates the currently available information

regarding its physical and chemical properties, alongside general experimental protocols

relevant to its study.

Physical and Chemical Properties
At present, detailed quantitative data for many of the physical properties of Echitoveniline,

such as its melting point, boiling point, and solubility in various solvents, are not widely reported

in publicly accessible scientific literature. However, some fundamental chemical properties

have been identified.

Table 1: Physical and Chemical Properties of Echitoveniline
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Property Value Source

Molecular Formula C₃₁H₃₆N₂O₇ N/A

Molecular Weight 548.63 g/mol N/A

CAS Number 72855-79-9 N/A

Class Monoterpenoid Indole Alkaloid N/A

Source
Fruits and leaves of Alstonia

venenata R.Br.
N/A

Spectroscopic Data
Detailed spectroscopic data, including ¹H-NMR, ¹³C-NMR, Infrared (IR), and Mass

Spectrometry (MS) spectra for Echitoveniline, are not readily available in the reviewed

literature. The purity of commercially available Echitoveniline is often determined by NMR and

HPLC, which suggests that such data exists but has not been broadly disseminated.

Chemical Reactivity and Stability
Specific studies detailing the chemical reactivity and stability of Echitoveniline under various

conditions (e.g., pH, temperature, light) are not currently available. General best practices for

the storage and handling of complex alkaloids should be followed. These typically include

storage in a cool, dark, and dry place in a tightly sealed container to prevent degradation.

Biological Activity and Mechanism of Action
The biological activity of Echitoveniline and its mechanism of action remain largely

unexplored. While crude extracts of Alstonia venenata have demonstrated cytotoxic effects

against certain cancer cell lines, the specific contribution of Echitoveniline to this activity has

not been elucidated. Preliminary information suggests that Echitoveniline itself does not

exhibit significant cytotoxicity against some cancer cell lines. There is currently no available

information regarding the signaling pathways affected by this compound.

Experimental Protocols
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Specific, validated experimental protocols for the analysis of Echitoveniline are not published.

However, based on standard practices for the study of natural products, the following general

methodologies would be appropriate.

Isolation and Purification of Echitoveniline from Alstonia
venenata
A general workflow for the isolation and purification of alkaloids from Alstonia species can be

adapted for Echitoveniline.
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General Workflow for Echitoveniline Isolation

Dried and powdered fruits/leaves of Alstonia venenata

Maceration or Soxhlet extraction with a suitable solvent (e.g., methanol, ethanol)

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure

Acid-base partitioning to separate alkaloids

Column chromatography (e.g., silica gel, alumina) for separation

Preparative HPLC for final purification

Pure Echitoveniline

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Echitoveniline.

Cytotoxicity Assay
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To assess the cytotoxic potential of Echitoveniline, a standard MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay can be employed.

MTT Cytotoxicity Assay Workflow

Seed cancer cells in a 96-well plate

Incubate for 24 hours

Treat cells with varying concentrations of Echitoveniline

Incubate for 48-72 hours

Add MTT reagent to each well

Incubate for 4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Click to download full resolution via product page
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Caption: Standard workflow for an MTT-based cytotoxicity assay.

Conclusion and Future Directions
Echitoveniline is a structurally interesting monoterpenoid indole alkaloid with a significant lack

of characterization in the scientific literature. The data presented in this guide represents the

currently available information. There is a clear need for further research to fully elucidate the

physical, chemical, and biological properties of this compound. Future studies should focus on:

Comprehensive Spectroscopic Analysis: Detailed 1D and 2D NMR, high-resolution mass

spectrometry, and IR spectroscopy to fully characterize its structure.

Determination of Physicochemical Properties: Measurement of its melting point, boiling point,

solubility in various solvents, and pKa.

In-depth Biological Evaluation: Screening for a wide range of biological activities, including

but not limited to, anticancer, antimicrobial, and anti-inflammatory effects.

Mechanism of Action Studies: Investigation into the molecular targets and signaling

pathways modulated by Echitoveniline to understand its mode of action.

Such studies will be crucial in determining the potential of Echitoveniline as a lead compound

for drug discovery and development.

To cite this document: BenchChem. [Echitoveniline: A Technical Overview of a
Monoterpenoid Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257838#physical-and-chemical-properties-of-
echitoveniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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